N-(2-chlorobenzyl)-2-((5-(2-(thiophen-2-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-[5-[2-[(2-chlorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C17H15ClN4O2S3/c18-13-6-2-1-4-11(13)9-19-15(24)10-26-17-22-21-16(27-17)20-14(23)8-12-5-3-7-25-12/h1-7H,8-10H2,(H,19,24)(H,20,21,23)
• InChI Key: NSVYXCQRTHYOTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CSC2=NN=C(S2)NC(=O)CC3=CC=CS3)Cl
• Molecular Formula: C17H15ClN4O2S3
• Molecular Weight: 439.0 g/mol

Description

N-(2-chlorobenzyl)-2-((5-(2-(thiophen-2-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H15ClN4O2S3 and its molecular weight is 438.96. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorobenzyl)-2-((5-(2-(thiophen-2-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorobenzyl)-2-((5-(2-(thiophen-2-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Molecular Interactions

Research on similar compounds has shown that they can form complex 3-D arrays through a variety of intermolecular interactions. For example, studies on N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides revealed that these molecules are V-shaped and engage in interactions like N–H···O, N–H···N, N–H···F, C–H···N hydrogen bonds, and C–H···π, C–Cl···π, and C–O···π interactions, leading to the generation of three-dimensional structures (Boechat et al., 2011).

Medicinal Chemistry and Biological Activity

The compound and its analogs have been explored for various biological activities. For instance, compounds bearing the thiadiazole moiety have been synthesized and evaluated for their antitumor activity against multiple human tumor cell lines, demonstrating significant anticancer potential in specific cases (Yurttaş et al., 2015). Additionally, derivatives have been investigated as inhibitors for enzymes like glutaminase, with certain analogs showing potent inhibition and improved solubility over known inhibitors (Shukla et al., 2012).

Synthesis and Chemical Properties

The synthesis and chemical properties of related thiadiazole derivatives have been extensively studied. Novel synthetic routes have been developed to create derivatives with potential biological activities, such as anti-inflammatory and anticancer properties. These studies contribute to the understanding of the chemical behavior of these compounds and their utility in drug development processes (Yu et al., 2014).